Cas no 2172500-31-9 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-yl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-yl}acetic acid
• CAS No: 2172500-31-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5894139
• PubChem ID: 165762869
• Update Time: 2025-05-19

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-yl}acetic acid
• EN300-1527535
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]piperidin-2-yl}acetic acid
• 2172500-31-9

• Inchi： 1S/C26H30N2O5/c1-17(25(31)28-13-7-6-8-18(28)14-24(29)30)15-27-26(32)33-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,17-18,23H,6-8,13-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： NTTNORCLAMONOX-UHFFFAOYSA-N
• SMILES： O=C(C(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-yl}acetic acid

Recent Advances in the Study of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-yl}acetic acid (CAS: 2172500-31-9)

The compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-yl}acetic acid (CAS: 2172500-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and proteolysis-targeting chimeras (PROTACs). Recent studies have highlighted its potential in modulating protein-protein interactions and enhancing drug delivery systems.

One of the key advancements in the application of this compound is its role in the development of novel Fmoc-protected amino acid derivatives. Researchers have demonstrated that the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group in this molecule provides excellent protection for amino groups during solid-phase peptide synthesis (SPPS). This property is particularly valuable in the production of complex peptides with high purity and yield, which are essential for therapeutic applications.

In a recent study published in the Journal of Medicinal Chemistry, scientists explored the use of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-yl}acetic acid as a building block for the synthesis of targeted protein degraders. The study revealed that the compound's piperidine ring and carboxylic acid moiety facilitate the formation of stable interactions with E3 ubiquitin ligases, a critical component in the PROTAC technology. This finding opens new avenues for the design of next-generation therapeutics aimed at degrading disease-causing proteins.

Another significant development involves the compound's application in drug delivery systems. Researchers have utilized its structural flexibility to conjugate with various drug molecules, thereby improving their solubility and bioavailability. For instance, a recent Nature Communications article reported the successful conjugation of this compound with anticancer agents, resulting in enhanced tumor-targeting efficiency and reduced off-target effects. This approach holds promise for the treatment of cancers with limited therapeutic options.

Despite these promising advancements, challenges remain in the large-scale synthesis and purification of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-yl}acetic acid. Current methodologies often involve multi-step reactions with moderate yields, necessitating further optimization. Recent efforts have focused on developing greener and more efficient synthetic routes, such as flow chemistry and enzymatic catalysis, to address these limitations.

In conclusion, the compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidin-2-yl}acetic acid (CAS: 2172500-31-9) represents a versatile and valuable tool in modern drug discovery and development. Its applications span from peptide synthesis to targeted protein degradation and drug delivery, underscoring its importance in the chemical biology and pharmaceutical industries. Future research should aim to overcome existing synthetic challenges and explore its potential in emerging therapeutic areas.